Cas no 144985-19-3 (4-Methoxyphenyl 3-O-Allyl-β-D-galactopyranoside)

• Product Name: 4-Methoxyphenyl 3-O-Allyl-β-D-galactopyranoside
• CAS No: 144985-19-3
• MF: C₁₆H₂₂O₇
• MW: 326.341685771942
• MDL: MFCD06797127
• CID: 101960
• PubChem ID: 87557950
• Update Time: 2025-10-22

4-Methoxyphenyl 3-O-Allyl-β-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranoside,4-methoxyphenyl 3-O-2-propen-1-yl-
• 4-Methoxyphenyl 3-O-Allyl-beta-D-galactopyranoside
• 4-Methoxyphenyl 3-O-Allyl-β-D-galactopyranoside
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-(4-methoxyphenoxy)-4-prop-2-enoxyoxane-3,5-diol
• -<small>D<
• 4-Methoxyphenyl 3-<i>O<
• i>-Allyl-β-<small>D<
• small>-galactopyranoside
• DXDVGRALJDFCOJ-DGADGQDISA-N
• M1482
• X3448
• 4-Methoxyphenyl 3-O-allyl-b-D-galactopyranoside
• p-Methoxyphenyl 3-O-allyl-beta-D-galactopyranoside
• 4-Methoxyphenyl 3-O-prop-2-en-1-yl-beta-D-galactopyranoside
• MFCD06797127
• W-201272
• CS-0214536
• C16H22O7
• A-D-galactopyranoside
• 144985-19-3
• HY-W145552
• 4-Methoxyphenyl 3-O-Allyl-
• DTXSID20573867
• T71782
• (2R,3S,4S,5R,6S)-4-(Allyloxy)-2-(hydroxymethyl)-6-(4-methoxyphenoxy)tetrahydro-2H-pyran-3,5-diol
• SCHEMBL7947560
• (2R,3S,4S,5R,6S)-2-(HYDROXYMETHYL)-6-(4-METHOXYPHENOXY)-4-(PROP-2-EN-1-YLOXY)OXANE-3,5-DIOL
• MM07051

• MDL： MFCD06797127
• Inchi： 1S/C16H22O7/c1-3-8-21-15-13(18)12(9-17)23-16(14(15)19)22-11-6-4-10(20-2)5-7-11/h3-7,12-19H,1,8-9H2,2H3/t12-,13+,14-,15+,16-/m1/s1
• InChI Key： DXDVGRALJDFCOJ-DGADGQDISA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)OCC=C)O)OC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 326.13700
• Monoisotopic Mass: 326.13655304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 97.6

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 141.0 to 145.0 deg-C
• Boiling Point: 538.9±50.0 °C at 760 mmHg
• Flash Point: 279.7±30.1 °C
• Refractive Index: 1.571
• PSA: 97.61000
• LogP: 0.08420
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

4-Methoxyphenyl 3-O-Allyl-β-D-galactopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Methoxyphenyl 3-O-Allyl-β-D-galactopyranoside

Recent Advances in the Study of 4-Methoxyphenyl 3-O-Allyl-β-D-galactopyranoside (CAS: 144985-19-3)

4-Methoxyphenyl 3-O-Allyl-β-D-galactopyranoside (CAS: 144985-19-3) is a synthetic galactopyranoside derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and glycobiology research. This compound, characterized by its unique structural features, including a methoxyphenyl aglycone and an allyl-protected galactose moiety, has been the subject of recent investigations aimed at exploring its biological activities and synthetic utility.

Recent studies have focused on the synthesis and characterization of 4-Methoxyphenyl 3-O-Allyl-β-D-galactopyranoside, with particular emphasis on its role as a glycosylation donor or intermediate in the preparation of more complex glycoconjugates. Researchers have employed advanced synthetic techniques, such as enzymatic glycosylation and chemoselective allyl deprotection, to optimize the production of this compound. These efforts have led to improved yields and purity, facilitating its use in downstream applications.

In the context of biological activity, preliminary findings suggest that 4-Methoxyphenyl 3-O-Allyl-β-D-galactopyranoside may exhibit modulatory effects on carbohydrate-processing enzymes, including glycosidases and glycosyltransferases. These enzymes play critical roles in various physiological and pathological processes, making them attractive targets for therapeutic intervention. The compound's ability to interact with these enzymes could pave the way for the development of novel inhibitors or probes for studying glycosylation pathways.

Furthermore, the allyl group in 4-Methoxyphenyl 3-O-Allyl-β-D-galactopyranoside offers a versatile handle for further chemical modifications, enabling the synthesis of diverse derivatives with tailored properties. Recent work has explored the use of this compound as a building block for the construction of glycan arrays and other glycoconjugate libraries, which are valuable tools for high-throughput screening and functional studies.

Despite these promising developments, challenges remain in fully elucidating the pharmacological potential of 4-Methoxyphenyl 3-O-Allyl-β-D-galactopyranoside. Future research directions may include in-depth mechanistic studies to understand its interactions with biological targets, as well as in vivo evaluations to assess its therapeutic efficacy and safety profile. Collaborative efforts between synthetic chemists, glycobiologists, and pharmacologists will be essential to unlock the full potential of this compound.

In conclusion, 4-Methoxyphenyl 3-O-Allyl-β-D-galactopyranoside (CAS: 144985-19-3) represents a promising scaffold in the field of glycochemistry and drug discovery. Its unique structural features and potential biological activities make it a valuable subject for ongoing and future research. Continued advancements in synthetic methodologies and biological evaluations will further enhance our understanding of this compound and its applications in medicine and biotechnology.